Cas no 1346689-83-5 (1-(4-bromophenyl)cyclopentylmethanol)

• Product Name: 1-(4-bromophenyl)cyclopentylmethanol
• CAS No: 1346689-83-5
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• MDL: MFCD28128668
• CID: 2111324
• PubChem ID: 67480063
• Update Time: 2025-10-29

1-(4-bromophenyl)cyclopentylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)Cyclopentanemethanol
• (1-(4-bromophenyl)cyclopentyl)methanol
• [1-(4-bromophenyl)cyclopentyl]methanol
• DHYFIHUDHWJOEK-UHFFFAOYSA-N
• [1-(4-Bromophenyl)-cyclopentyl]-methanol
• 1-(4-bromophenyl)cyclopentylmethanol

• MDL： MFCD28128668
• Inchi： 1S/C12H15BrO/c13-11-5-3-10(4-6-11)12(9-14)7-1-2-8-12/h3-6,14H,1-2,7-9H2
• InChI Key： DHYFIHUDHWJOEK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CO)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Topological Polar Surface Area: 20.2

Additional information on 1-(4-bromophenyl)cyclopentylmethanol

Recent Advances in the Study of 1-(4-bromophenyl)cyclopentylmethanol (CAS: 1346689-83-5) in Chemical Biology and Pharmaceutical Research

The compound 1-(4-bromophenyl)cyclopentylmethanol (CAS: 1346689-83-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentylmethanol scaffold and a bromophenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of neurodegenerative diseases and cancer therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(4-bromophenyl)cyclopentylmethanol, highlighting its efficient production via a Grignard reaction followed by reduction. The study emphasized the compound's high yield and purity, making it a viable candidate for large-scale pharmaceutical production. Furthermore, the research team investigated its pharmacokinetic properties, revealing favorable absorption and distribution profiles in preclinical models.

In the realm of neurodegenerative diseases, 1-(4-bromophenyl)cyclopentylmethanol has been identified as a potential modulator of alpha-synuclein aggregation, a key pathological feature of Parkinson's disease. A collaborative study between academic and industrial researchers demonstrated that this compound significantly reduces alpha-synuclein fibril formation in vitro, suggesting its utility as a lead compound for further drug development. Molecular docking studies further elucidated its binding interactions with alpha-synuclein, providing a structural basis for its inhibitory effects.

Another groundbreaking application of 1-(4-bromophenyl)cyclopentylmethanol lies in oncology. Recent findings indicate that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of bromodomain-containing proteins (BRDs). A 2024 study in Cancer Research reported that the compound disrupts BRD4-mediated transcriptional regulation, leading to apoptosis in leukemia cells. These findings position 1-(4-bromophenyl)cyclopentylmethanol as a promising scaffold for the development of novel epigenetic therapies.

Despite these advancements, challenges remain in the clinical translation of 1-(4-bromophenyl)cyclopentylmethanol. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. However, the compound's versatile pharmacological profile and synthetic accessibility make it a compelling subject for ongoing research. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking its full therapeutic potential.

In conclusion, 1-(4-bromophenyl)cyclopentylmethanol (CAS: 1346689-83-5) represents a multifaceted compound with significant implications for drug discovery and development. Its applications in neurodegenerative diseases and cancer highlight its broad utility, while ongoing research continues to refine its properties and explore new therapeutic avenues. As the scientific community delves deeper into its mechanisms of action, this compound is poised to make a substantial impact in the field of chemical biology and pharmaceutical sciences.